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Compound of Interest

Compound Name: Coumarin 314T

Cat. No.: B053786

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides a comprehensive overview of the safety and
handling guidelines for Coumarin 314T, a fluorescent dye used in various scientific
applications. Due to some inconsistencies in available safety data, a conservative approach to
handling is recommended. The toxicological properties of this material have not been fully
investigated, warranting careful adherence to safety protocols.[1]

Hazard Identification and Classification

Coumarin 314T is a yellow crystalline powder.[2] There is conflicting information regarding its
classification as a hazardous substance. While some sources classify it as not hazardous,
others indicate that it is harmful by inhalation, in contact with skin, and if swallowed.[2][3] It is
also described as causing eye, skin, and respiratory system irritation.[1][2][4] Given these
discrepancies, it is prudent to treat Coumarin 314T as a hazardous substance.

Potential Health Effects:

Eye Contact: Causes eye irritation.[1][5] May lead to chemical conjunctivitis.[1]

Skin Contact: Causes skin irritation.[1] May be harmful if absorbed through the skin.[1][2]

Inhalation: Harmful if inhaled.[1][2] Causes respiratory tract irritation.[1]

Ingestion: Harmful if swallowed.[1][2] May cause irritation of the digestive tract.[1]
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Physical and Chemical Properties

A summary of the known physical and chemical properties of Coumarin 314T is presented

below.

Property Value Source

Molecular Weight 369.48 g/mol [3]
Yellow crystalline powder /

Appearance Orange-yellow crystalline [11[2]
powder

Melting Point 140-144 °C [6]

Boiling Point 453.15 °C at 760 mmHg [6]

Solubility Does not mix with water [2]

- Stable under recommended
Stability N [6]
storage conditions

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize exposure risks.

Handling

e Ventilation: Use with adequate ventilation.[4] Facilities should be equipped with an eyewash
station and a safety shower.[4]

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

[¢]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
[4] Nitrile rubber gloves with a thickness of >0.11 mm are recommended.[7]

[¢]

Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator when dust
formation is likely.[3]
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» Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in handling
areas.[2] Contaminated clothing should be removed and washed before reuse.[4]

e Dust Control: Minimize dust generation and accumulation.[4]

Storage

» Conditions: Store in a tightly closed container in a cool, dry, well-ventilated area.[4] The
material is light-sensitive.[3]

e Incompatibilities: Avoid contact with strong acids/alkalis and strong oxidizing/reducing
agents.[6]

Accidental Release and First Aid Measures

Immediate and appropriate action is crucial in the event of an accidental release or exposure.

Accidental Release

e Minor Spills: Vacuum or sweep up the material and place it into a suitable disposal container.
[4] Avoid generating dust.[4]

o Major Spills: Evacuate the area and ensure adequate ventilation.[6] Prevent the material
from entering drains or water courses.[3]

First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek medical attention.[4]

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing.[1][3] Seek medical attention.[1]

¢ Inhalation: Remove from exposure to fresh air immediately.[4] If breathing is difficult, give
oxygen.[4] Seek medical attention.[4] Do not use mouth-to-mouth resuscitation.[4]

¢ Ingestion: Do NOT induce vomiting.[1][4] If the person is conscious and alert, rinse their
mouth and drink 2-4 cupfuls of milk or water.[1][4] Seek medical attention.[1][4]
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Experimental Workflow for Safe Chemical Handling

The following diagram illustrates a logical workflow for the risk assessment and safe handling
of a chemical compound like Coumarin 314T, particularly when detailed toxicological data is

unavailable.

Risk Assessment Experimental Handling

Click to download full resolution via product page

Figure 1. A generalized workflow for the risk assessment and safe handling of chemical
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Coumarin 314T]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053786#coumarin-314t-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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